(2-Cyclopentylpyrazol-3-yl)methanamine;dihydrochloride
Description
(2-Cyclopentylpyrazol-3-yl)methanamine;dihydrochloride, also known as CPMA, is a chemical compound that has been widely studied for its potential use in scientific research. CPMA is a selective agonist of the cannabinoid receptor 2 (CB2), which is primarily found in immune cells and has been shown to play a role in inflammation and immune response.
Scientific Research Applications
Scaffold Design for Peptide Sequences
The design of specific molecular scaffolds like tetrahydro-4 H-(pyrrolo[3,4- d]isoxazol-3-yl)methanamine, a similar compound to (2-Cyclopentylpyrazol-3-yl)methanamine;dihydrochloride, has been explored. These scaffolds are used to stabilize parallel turn conformations in short peptide sequences, which is crucial in biochemical studies (Bucci et al., 2018).
Catalysis and Oxidation Studies
Complexes derived from similar structures are used in the study of catalysis, specifically in the hydroxylation of alkanes. This involves understanding the mechanisms and efficiency of these reactions, which are fundamental in organic chemistry (Sankaralingam & Palaniandavar, 2014).
Exploring New Core Structures in Medicinal Chemistry
Compounds like (2-Cyclopentylpyrazol-3-yl)methanamine;dihydrochloride have been instrumental in accessing new core structures in medicinal chemistry. These studies involve the synthesis of novel compounds that might have potential therapeutic applications (Schönherr & Leighton, 2012).
Synthesis of Novel Compounds for Radiopharmaceuticals
The synthesis of compounds structurally related to (2-Cyclopentylpyrazol-3-yl)methanamine;dihydrochloride is used in the development of radiopharmaceuticals. This involves complex chemical processes that are crucial in the medical field, especially in diagnostic imaging (Hicks et al., 1984).
Investigation of Molecular Structures and Coordination Chemistry
Research on similar compounds is essential in understanding molecular structures and coordination chemistry. These studies contribute to the broader knowledge of chemical bonding and interactions, which are fundamental in various scientific fields (Choi et al., 2015).
Anticonvulsant Activity Research
Some derivatives of structurally related compounds have been synthesized and screened for anticonvulsant activity. This is important in the development of new therapeutic agents for the treatment of seizures (Pandey & Srivastava, 2011).
Polymer Synthesis and Catalysis
Compounds similar to (2-Cyclopentylpyrazol-3-yl)methanamine;dihydrochloride are used in the synthesis of polymers. These studies help in understanding the mechanisms of polymerization and the development of new polymeric materials (Kwon et al., 2015).
properties
IUPAC Name |
(2-cyclopentylpyrazol-3-yl)methanamine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N3.2ClH/c10-7-9-5-6-11-12(9)8-3-1-2-4-8;;/h5-6,8H,1-4,7,10H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IACHEQLSBWZDOC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2C(=CC=N2)CN.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17Cl2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Cyclopentylpyrazol-3-yl)methanamine;dihydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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